Cas no 2383584-29-8 (2-Bromo-4-methoxy-3-nitro-benzoic acid)

• Product Name: 2-Bromo-4-methoxy-3-nitro-benzoic acid
• CAS No: 2383584-29-8
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• CID: 6838758
• PubChem ID: 169449307
• Update Time: 2025-03-21

2-Bromo-4-methoxy-3-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2383584-29-8
• 2-BROMO-4-METHOXY-3-NITRO-BENZOIC ACID
• G11863
• 2-Bromo-4-methoxy-3-nitro-benzoic acid

• Inchi： 1S/C8H6BrNO5/c1-15-5-3-2-4(8(11)12)6(9)7(5)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： CKCCPAYQDOZNIY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 274.94293Da
• Monoisotopic Mass: 274.94293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų